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For Researchers, Scientists, and Drug Development Professionals

In the ongoing battle against antimicrobial resistance, the development of potent (3-lactamase
inhibitors is paramount to preserving the efficacy of -lactam antibiotics. This guide provides a
comparative overview of two such inhibitors: the well-established avibactam and the novel
compound FPI-1523. While a comprehensive head-to-head comparison is limited by the
scarcity of publicly available data for FPI-1523, this document synthesizes the existing in vitro
data to offer a preliminary assessment of their relative efficacy.

Introduction to the Compounds

Avibactam is a clinically approved, non-B-lactam B-lactamase inhibitor belonging to the
diazabicyclooctane (DBO) class. It is used in combination with antibiotics like ceftazidime and
aztreonam to treat a variety of infections caused by multidrug-resistant Gram-negative bacteria.
Avibactam is known for its broad-spectrum inhibition of Ambler class A, class C, and some
class D serine B-lactamases.

FPI-1523 is a novel diazabicyclooctane and a derivative of avibactam. Currently, information on
FPI-1523 is primarily available through chemical data sheets, with limited peer-reviewed
studies detailing its in vivo efficacy or clinical performance.

In Vitro Efficacy: A Comparative Look
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The available data allows for a direct, albeit limited, comparison of the in vitro inhibitory activity
of FPI-1523 and avibactam against specific B-lactamases and penicillin-binding proteins
(PBPs).
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Target Enzyme  Parameter

FPI-1523

Avibactam

Notes

CTX-M-15 (Class

A B-lactamase)

Kd

4 nM

A lower Kd value
indicates a
stronger binding

affinity.

IC50 -

5 nM[1]

IC50 and Kd are
related but not
identical; both
indicate high

potency.

OXA-48 (Class D

B-lactamase)

Kd

34 nM

Indicates potent
inhibition by FPI-
1523. Avibactam
is known to
inhibit some
class D
enzymes,
including OXA-
48.

PBP2 (Penicillin-
Binding Protein)

IC50

3.2 uM

3.47 uM (E. coli)

The IC50 value
for avibactam
was converted
from 0.92 pg/mL
using a
molecular weight
of 265.25 g/mol .
The values
suggest
comparable,
though
moderate, direct
antibacterial
activity through
PBP2 inhibition.
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Note on Data Interpretation: It is crucial to acknowledge the limitations of this comparison. The
data for FPI-1523 is sparse and originates from non-peer-reviewed sources. Furthermore, a
direct comparison of Kd (dissociation constant) and IC50 (half-maximal inhibitory
concentration) should be made with caution, as they are different measures of inhibitor-enzyme
interaction. However, both values for CTX-M-15 inhibition are in the low nanomolar range,
suggesting high potency for both compounds.

Mechanism of Action: Diazabicyclooctanes

Both FPI-1523 and avibactam are diazabicyclooctane (DBO) (-lactamase inhibitors. Their
mechanism of action involves the formation of a covalent, yet reversible, acyl-enzyme
intermediate with the serine residue in the active site of the B-lactamase. This acylation
inactivates the enzyme, preventing it from hydrolyzing the partner B-lactam antibiotic. The
reversibility of this inhibition is a key feature of the DBO class.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of the [3-Lactamase Inhibitors
FPI-1523 and Avibactam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387629#fpi-1523-vs-avibactam-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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